(1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride

Specification

• CAS No.: 121055-08-1
• Molecular Formula: C7H14ClN
• Molecular Weight: 147.6

Introduction

(1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride is a compound belonging to the bicyclo[2.2.1]heptane family, characterized by its unique stereochemistry and functional groups. This compound is of interest in various fields, including organic synthesis and medicinal chemistry, due to its structural rigidity and potential biological activity.

Synthesis and Chemical Reactions

The synthesis of bicyclo[2.2.1]heptan-2-amine derivatives typically involves several steps, including the formation of the bicyclic ring system followed by the introduction of the amine group. These compounds can undergo various chemical reactions:

Reaction Type	Reagents	Products
Oxidation	KMnO4, CrO3	Bicyclo[2.2.1]heptan-2-one
Reduction	LiAlH4, NaBH4	Various amine derivatives
Substitution	Ammonia, primary and secondary amines	Substituted bicyclo[2.2.1]heptan-2-amines

These reactions allow for the modification of the compound to explore different applications in organic synthesis and medicinal chemistry.

Biological Activity and Potential Applications

While specific data on (1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride is limited, compounds with similar structures have shown potential in biological systems. For instance, bicyclo[2.2.1]heptan-2-amine derivatives have been studied for their interactions with receptors and enzymes, suggesting potential applications in pharmacology, particularly in targeting neurological disorders or other therapeutic areas.

Research Findings and Future Directions

Research on bicyclo[2.2.1]heptan-2-amine derivatives often focuses on their structural modifications and biological activities. Studies may explore their interactions with specific receptors or enzymes to understand their mechanisms of action. Future research should aim to elucidate the toxicological profile and therapeutic potential of these compounds.

Comparison with Similar Compounds

Compound Name	IUPAC Name	CAS Number	Unique Features
(1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride	-	-	Specific stereochemistry and amine group
(1R,2R,4S)-rel-Bicyclo[2.2.1]heptan-2-amine	-	7242-92-4	Different stereochemistry
Bicyclo[2.2.1]heptan-2-ol	-	61277-90-5	Alcohol functionalization

These compounds differ in their functional groups and stereochemistry, which can significantly affect their chemical and biological properties.